Cas no 2172474-90-5 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid
• CAS No: 2172474-90-5
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 5879583
• PubChem ID: 165571073
• Update Time: 2025-05-19

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid
• EN300-1563137
• 2172474-90-5
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4,4-difluorobutanoic acid

• Inchi： 1S/C25H26F2N2O5/c1-25(14-10-11-14,23(32)28-20(22(26)27)12-21(30)31)29-24(33)34-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,22H,10-13H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： PZRXAEOIDUSWDF-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid

Comprehensive Analysis of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid (CAS No. 2172474-90-5)

The compound 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid (CAS No. 2172474-90-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structure, featuring a cyclopropyl group, a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, and a difluorobutanoic acid moiety, makes it a valuable intermediate in the development of novel therapeutics and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases.

One of the most intriguing aspects of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid is its role in peptide modification. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during the assembly of peptide chains. This compound's incorporation of difluorinated components enhances its stability and bioavailability, addressing common challenges in peptide-based drug development. Recent studies have explored its utility in creating fluorinated peptidomimetics, which mimic natural peptides but offer improved resistance to enzymatic degradation.

In the context of current trends, the demand for fluorinated compounds like 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid has surged due to their applications in precision medicine and targeted drug delivery. Fluorination is a key strategy in modern drug design, as it can significantly alter a molecule's pharmacokinetic properties. For instance, the difluorobutanoic acid segment in this compound may enhance its ability to penetrate cell membranes, a critical factor in the development of central nervous system (CNS) therapeutics. This aligns with the growing focus on blood-brain barrier (BBB) penetration in neurodegenerative disease research.

Another area of interest is the compound's potential in cancer research. The cyclopropyl group is known to confer rigidity to molecular structures, which can improve binding affinity to specific protein targets. Combined with the Fmoc-protected amino functionality, this compound could serve as a building block for kinase inhibitors or protease inhibitors, both of which are hot topics in oncology. Researchers are also investigating its use in bioconjugation, where it may facilitate the attachment of therapeutic payloads to antibodies or other targeting molecules.

From a synthetic chemistry perspective, 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid exemplifies the convergence of green chemistry and high-efficiency synthesis. The compound's design minimizes wasteful byproducts, aligning with the pharmaceutical industry's push toward sustainable manufacturing. Moreover, its multifunctional groups enable versatile downstream modifications, making it a favorite among chemists working on combinatorial libraries for high-throughput screening.

In summary, 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-difluorobutanoic acid (CAS No. 2172474-90-5) represents a cutting-edge tool in drug discovery and peptide engineering. Its structural features address multiple challenges in modern therapeutics, from bioavailability to target specificity. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing personalized medicine and next-generation biologics.